Cas no 53958-93-3 (3-(1H-imidazol-5-yl)propanoic acid;hydrochloride)

• Product Name: 3-(1H-imidazol-5-yl)propanoic acid;hydrochloride
• CAS No: 53958-93-3
• MF: C₆H₉ClN₂O₂
• MW: 176.600860357285
• MDL: MFCD12131148
• CID: 3166502
• PubChem ID: 57368001
• Update Time: 2025-06-08

3-(1H-imidazol-5-yl)propanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-5-yl)propanoic acid;hydrochloride
• 3-(1H-Imidazol-4-yl)propanoic acid hydrochloride
• EN300-145616
• AS-54804
• 3-(4-imidazolyl)-propionic acid hydrochloride
• CS-0308973
• 3-(1H-imidazol-4-yl)propionic acid hydrochloride
• 3-(1H-IMIDAZOL-4-YL)-PROPIONIC ACID HCL
• 3-(1H-Imidazol-4-yl)propanoicacidhydrochloride
• MFCD12131148
• desamino-histidine hydrochloride
• 53958-93-3
• 1H-Imidazole-4-propanoic acid, monohydrochloride
• 837-782-5
• AKOS026726316
• SCHEMBL1311654
• DCA95893
• W10218
• 3-(1H-IMIDAZOL-4-YL)-PROPIONIC ACID HYDROCHLORIDE
• Z1770193418
• YUEMXJRPUGSFBF-UHFFFAOYSA-N
• 3-(1H-imidazol-5-yl)propanoic acid hydrochloride

• MDL： MFCD12131148
• Inchi： 1S/C6H8N2O2.ClH/c9-6(10)2-1-5-3-7-4-8-5;/h3-4H,1-2H2,(H,7,8)(H,9,10);1H
• InChI Key： YUEMXJRPUGSFBF-UHFFFAOYSA-N
• SMILES： Cl.OC(CCC1=CN=CN1)=O

Computed Properties

• Exact Mass: 176.0352552Da
• Monoisotopic Mass: 176.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(1H-imidazol-5-yl)propanoic acid;hydrochloride

Introduction to 3-(1H-imidazol-5-yl)propanoic acid;hydrochloride (CAS No. 53958-93-3)

3-(1H-imidazol-5-yl)propanoic acid;hydrochloride (CAS No. 53958-93-3) is a versatile compound with significant applications in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, also known as imidazole-5-acetic acid hydrochloride, has garnered attention due to its unique chemical structure and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 3-(1H-imidazol-5-yl)propanoic acid;hydrochloride consists of an imidazole ring attached to a propionic acid moiety, forming a hydrochloride salt. The imidazole ring is a five-membered heterocyclic aromatic ring containing two nitrogen atoms, which imparts unique chemical and biological properties to the molecule. The propionic acid group adds a carboxylic acid functionality, making the compound suitable for various chemical reactions and biological interactions.

In terms of physical properties, 3-(1H-imidazol-5-yl)propanoic acid;hydrochloride is a white crystalline solid that is highly soluble in water and polar organic solvents. Its solubility and stability make it an ideal candidate for use in various experimental setups and formulations. The compound's pKa values are crucial for understanding its behavior in different pH environments, which is essential for optimizing its use in biological systems.

The synthesis of 3-(1H-imidazol-5-yl)propanoic acid;hydrochloride can be achieved through several methods. One common approach involves the reaction of imidazole with bromopropionic acid followed by conversion to the hydrochloride salt. Another method involves the condensation of imidazole with propionyl chloride in the presence of a base, followed by hydrolysis to form the carboxylic acid. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for research purposes.

3-(1H-imidazol-5-yl)propanoic acid;hydrochloride has been extensively studied for its biological activities. One of its notable properties is its ability to act as an agonist or antagonist at specific receptors, particularly those involved in neurotransmission and cellular signaling pathways. Research has shown that this compound can modulate the activity of certain ion channels and receptors, making it a valuable tool for investigating cellular processes.

In the context of medicinal chemistry, 3-(1H-imidazol-5-yl)propanoic acid;hydrochloride has shown promise as a lead compound for drug development. Its ability to interact with specific targets has led to its evaluation in various therapeutic areas, including neurodegenerative diseases, cardiovascular disorders, and cancer. Recent studies have explored its potential as a neuroprotective agent and an anti-inflammatory drug, highlighting its broad therapeutic potential.

The pharmacological profile of 3-(1H-imidazol-5-yl)propanoic acid;hydrochloride has been investigated in both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit specific enzymes and modulate receptor activity, while in vivo studies have shown promising results in animal models of disease. These findings have paved the way for further clinical investigations and potential therapeutic applications.

In addition to its direct biological activities, 3-(1H-imidazol-5-yl)propanoic acid;hydrochloride has been used as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. Its structural versatility allows for the introduction of various functional groups that can improve solubility, stability, and target specificity. This makes it an attractive starting material for drug discovery programs aimed at developing novel therapeutics.

The safety profile of 3-(1H-imidazol-5-yl)propanoic acid;hydrochloride has also been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new compound, further safety studies are necessary to ensure its suitability for human use.

In conclusion, 3-(1H-imidazol-5-yl)propanoic acid;hydrochloride (CAS No. 53958-93-3) is a multifaceted compound with significant potential in various scientific and medical applications. Its unique chemical structure and biological activities make it a valuable tool for research and development in medicinal chemistry and biochemistry. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as an important molecule in the quest for innovative treatments.